Cas no 2377611-14-6 (4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester)

• Product Name: 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester
• CAS No: 2377611-14-6
• MF: C₁₈H₂₇BFNO₂
• MW: 319.221888780594
• CID: 5527820
• Update Time: 2025-10-30

4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester

• Inchi： 1S/C18H27BFNO2/c1-17(2)18(3,4)23-19(22-17)15-8-9-16(20)14(12-15)13-21-10-6-5-7-11-21/h8-9,12H,5-7,10-11,13H2,1-4H3
• InChI Key： GTPAMTPXCIQFKL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(B3OC(C)(C)C(C)(C)O3)=CC=C2F)CCCCC1

Additional information on 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester

Comprehensive Overview of 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester (CAS No. 2377611-14-6)

The compound 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester (CAS No. 2377611-14-6) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, often referred to as a boronate ester, is a critical intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Its unique structure, featuring a piperidinomethyl group and a fluoro substituent, makes it a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives has surged due to their pivotal role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "boronate ester applications" and "4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester synthesis," reflecting the growing interest in this compound. Its ability to facilitate carbon-carbon bond formation under mild conditions has made it indispensable in the construction of biaryl structures, which are prevalent in many FDA-approved drugs.

The pinacol ester moiety in 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester enhances its stability and solubility, addressing common challenges associated with boronic acids, such as protodeboronation and poor handling properties. This feature aligns with the current trend toward "stable boronic acid derivatives" and "improved Suzuki coupling reagents," which are frequently searched topics in academic and industrial circles. The compound's fluoro substituent also contributes to its metabolic stability, a key consideration in the design of bioactive molecules.

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In conclusion, 4-Fluoro-3-piperidinomethylphenylboronic acid pinacol ester (CAS No. 2377611-14-6) represents a cutting-edge tool in synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its robust stability, versatility, and alignment with industry trends ensure its continued prominence in research and development. By focusing on user-centric keywords and addressing common search queries, this overview aims to provide both technical depth and practical relevance for its audience.